Cas no 672309-99-8 (4-(4'-CYANOPHENYL)-1-N-BOC-ANILINE)

• Product Name: 4-(4'-CYANOPHENYL)-1-N-BOC-ANILINE
• CAS No: 672309-99-8
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• MDL: MFCD03426381
• CID: 965596
• PubChem ID: 2757968
• Update Time: 2025-04-19

4-(4'-CYANOPHENYL)-1-N-BOC-ANILINE Chemical and Physical Properties

Names and Identifiers

• 4-(4'-CYANOPHENYL)-1-N-BOC-ANILINE
• (4'-cyano-biphenyl-4-yl)-carbamic acid tert-butyl ester
• A13385
• AC1MBX33
• CTK8E9342
• MFCD03426381
• tert-butyl N-[4-(4-cyanophenyl)phenyl]carbamate
• CS-0171826
• TERT-BUTYL N-{4'-CYANO-[1,1'-BIPHENYL]-4-YL}CARBAMATE
• tert-Butyl (4'-cyano-[1,1'-biphenyl]-4-yl)carbamate
• tert-Butyl(4'-cyano-[1,1'-biphenyl]-4-yl)carbamate
• DTXSID80374099
• 672309-99-8

• MDL： MFCD03426381
• Inchi： 1S/C18H18N2O2/c1-18(2,3)22-17(21)20-16-10-8-15(9-11-16)14-6-4-13(12-19)5-7-14/h4-11H,1-3H3,(H,20,21)
• InChI Key： QGYXCPXPLNAAOY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1C=CC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.13694
• Monoisotopic Mass: 294.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.16
• Melting Point: NA
• Boiling Point: 412.8°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.585
• PSA: 62.12
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4'-CYANOPHENYL)-1-N-BOC-ANILINE Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles